Cas no 1182-66-7 (Cholesteryl pelargonate)

Cholesteryl pelargonate Properties

Names and Identifiers

• Cholesteryl pelargonate
• Cholesteryl nonanoate
• 3beta-Hydroxy-5-cholestene 3-nonanoate
• 5-Cholesten-3beta-ol 3-nonanoate
• Cholesterol Pelargonate
• 3β-Hydroxy-5-cholestene 3-nonanoate
• 5-Cholesten-3β-ol 3-nonanoate
• Cholesterol Nonanoate
• CHOLESTERYL N-NONANOATE
• Cholesteryl nonaonate
• Cholesteryl nonylate
• Cholesteryl pelagonate
• Cholesterylpelargonat
• n-Nonansaeure-cholesteryl-ester
• Nonancarbonsaeurec
• nonanoate
• Nonanoic Acid Cholesterol Ester
• Pelargonic Acid Cholesterol Ester
• Cholesterol, nonanoate
• WCLNGBQPTVENHV-MKQVXYPISA-N
• 4313O7P4XW
• Cholesteryl pelargonate, 99+%
• GOnate
• Cholesteryl pelar
• Cholest-5-ene-3-beta-yl nonanoate
• Cholesteryl pelargonate, 97%
• SCHE
• Cholesterol Pelargonate, >/=93%
• MFCD00003643
• AKOS015839906
• YOFCO LC-CN
• Cholest-5-en-3-ol (3beta)-, 3-nonanoate
• DTXCID301028626
• (3S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl nonanoate
• CHOLESTERIN PELARGONATE
• CHOLESTERYL NONANOATE
• N0347
• CHOLESTERYL NONANOATE [INCI]
• Cholesterylpelargonate
• Q5104326
• Cholest-5-en-3-yl nonanoate #
• EINECS 214-658-3
• HY-W127350
• 3beta-Hydroxy-5-cholestene 3-nonanoate, 5-Cholesten-3beta-ol 3-nonanoate, Cholesteryl nonanoate
• W-108549
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] nonanoate
• UNII-4313O7P4XW
• 5-Cholesten-3beta-ol pelargonate
• CS-0185588
• 5-Cholesten-3.beta.-ol pelargonate
• (3I(2))-cholest-5-en-3-yl nonanoate
• DTXSID70889364
• 1182-66-7
• Cholesterol pelargonate
• SCHEMBL140320
• +Expand

• MDL： MFCD00003643
• InChIKey： WCLNGBQPTVENHV-MKQVXYPISA-N
• Inchi： 1S/C36H62O2/c1-7-8-9-10-11-12-16-34(37)38-29-21-23-35(5)28(25-29)17-18-30-32-20-19-31(27(4)15-13-14-26(2)3)36(32,6)24-22-33(30)35/h17,26-27,29-33H,7-16,18-25H2,1-6H3/t27-,29+,30+,31-,32+,33+,35+,36-/m1/s1
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]
• BRN： 3179820

Computed Properties

• Exact Mass: 526.47500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 14
• Monoisotopic Mass: 526.475
• Heavy Atom Count: 38
• Complexity: 797
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 12.7
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 10.69020
• PSA: 26.30000
• Refractive Index: -24 ° (C=1, THF)
• Water Partition Coefficient: Soluble in Chloroform, Tetrahydrofuran(THF). Insoluble in water.
• Boiling Point: 360 ºC
• Melting Point: 74-77 °C (lit.)
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 300.8°C
• Color/Form: powder
• Solubility: Insoluble
• Specific Rotation: -30 º (c=2, CHCl3 25 ºC)
• Optical Activity: [α]25/D −30°, c = 2 in chloroform
• Density: 0.9587 (rough estimate)